Cas no 7228-36-6 (1,3-Benzodioxole,5-(1,1-dimethylethyl)-)

• Product Name: 1,3-Benzodioxole,5-(1,1-dimethylethyl)-
• CAS No: 7228-36-6
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 569218
• PubChem ID: 81650
• Update Time: 2025-04-19

1,3-Benzodioxole,5-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole,5-(1,1-dimethylethyl)-
• 5-tert-butyl-1,3-benzodioxole
• 5-Tbbd
• azulen-2-amine
• GKIMVZDPIWPNIU-UHFFFAOYSA-N
• SCHEMBL85405
• 5-tert-butylbenzo[d][1,3]dioxole
• 7228-36-6
• AKOS024319695
• SY309771
• 1,3-Benzodioxole, 5-(1,1-dimethylethyl)-
• 5-(tert-butyl)benzo[d][1,3]dioxole
• 4-TERT-BUTYL-1,2-(METHYLENEDIOXY)BENZENE
• InChI=1/C11H14O2/c1-11(2,3)8-4-5-9-10(6-8)13-7-12-9/h4-6H,7H2,1-3H
• DTXSID60222605
• MFCD00075395

• Inchi： 1S/C11H14O2/c1-11(2,3)8-4-5-9-10(6-8)13-7-12-9/h4-6H,7H2,1-3H3
• InChI Key： GKIMVZDPIWPNIU-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C(C)(C)C

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Density: 1.047 g/mL at 25 °C(lit.)
• PSA: 18.46
• LogP: 2.71280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles